1,1'-binaphthalene-2,2'-diyl dibenzoate

• IUPAC Name: [1-(2-benzoyloxynaphthalen-1-yl)naphthalen-2-yl] benzoate
• InChI: InChI=1S/C34H22O4/c35-33(25-13-3-1-4-14-25)37-29-21-19-23-11-7-9-17-27(23)31(29)32-28-18-10-8-12-24(28)20-22-30(32)38-34(36)26-15-5-2-6-16-26/h1-22H
• InChI Key: DYTFOMFSASUHEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC2=C(C3=CC=CC=C3C=C2)C4=C(C=CC5=CC=CC=C54)OC(=O)C6=CC=CC=C6
• Molecular Formula: C34H22O4
• DSSTOX Substance ID: DTXSID50366224
• Molecular Weight: 494.5 g/mol
• CAS RN: 291772-40-2

Description

1,1'-binaphthalene-2,2'-diyl dibenzoate, commonly known as BINAP, is a chiral ligand that is widely used in asymmetric synthesis. It was first synthesized in 1979 by Akira Suzuki and his team at Hokkaido University in Japan. Since then, BINAP has been extensively studied for its various applications in the field of organic chemistry.

Scientific Research Applications

Synthesis and Properties

1,1'-Binaphthalene-2,2'-diyl dibenzoate derivatives have been utilized in various synthetic pathways. For instance, the synthesis and properties of macrocyclic diazene switches with binaphthalene units have been explored. These compounds, despite being equimolar mixtures of monomer and dimer, demonstrate remarkable changes in CD spectra due to reversible isomerisation of N=N diazene bonds upon irradiation (Kicková et al., 2012). This indicates a potential for applications in molecular switches and photoresponsive materials.

Chiral Catalysis

Chiral derivatives of this compound have been used in asymmetric catalysis. A study on BINAPDA-Zr-MOF, a homochiral metal-organic framework using a chiral organic linker of binaphthalene derivatives, demonstrated its effectiveness as a catalyst for aldehyde cyanosilylation, showing high activity and enantioselectivity (Jin et al., 2019).

Material Science and Electronics

Binaphthalene derivatives have found applications in material science, particularly in the creation of polymers with specific optical properties. For example, (S)-binaphthalene-based fluorescence polymer sensors have been synthesized for direct and visual F− detection, showcasing the potential of these materials in sensory applications (Li et al., 2014). Additionally, binaphthalene bridged bipolar transporting materials have been developed for blue electroluminescence, contributing to the field of organic light-emitting diodes (OLEDs) (Muangpaisal et al., 2014).

Chemical Analysis and Separation

Compounds derived from this compound have been used in creating chiral stationary phases for chromatographic separation. This application is critical in the analysis and separation of chiral compounds (Ryoo & Armstrong, 2007).